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Compound of Interest

Compound Name: Ala-Phe-Lys-AMC

Cat. No.: B568614

This guide provides essential safety and logistical information for the proper disposal of Ala-
Phe-Lys-AMC (H-Ala-Phe-Lys-7-amido-4-methylcoumarin), a fluorogenic substrate commonly
used in enzymatic assays. Adherence to these procedures is critical for maintaining a safe
laboratory environment and ensuring regulatory compliance. This document is intended for
researchers, scientists, and drug development professionals.

Chemical and Physical Properties

A summary of the key quantitative data for Ala-Phe-Lys-AMC is presented below. This
information is crucial for a comprehensive understanding of the compound's characteristics to
inform safe handling and disposal practices.

Property Value

CAS Number 120928-02-1
Molecular Formula C28H35Ns0s5

Molecular Weight 521.62 g/mol

Disposal Protocol

The following step-by-step procedure outlines the recommended process for the safe disposal
of Ala-Phe-Lys-AMC. This protocol is based on general best practices for laboratory chemical

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b568614?utm_src=pdf-interest
https://www.benchchem.com/product/b568614?utm_src=pdf-body
https://www.benchchem.com/product/b568614?utm_src=pdf-body
https://www.benchchem.com/product/b568614?utm_src=pdf-body
https://www.benchchem.com/product/b568614?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

waste. Note: Always consult your institution's specific hazardous waste disposal guidelines and
local regulations, as they may vary.

Step 1: Personal Protective Equipment (PPE)

Before handling Ala-Phe-Lys-AMC, ensure you are wearing appropriate PPE:
o Safety goggles

e Lab coat

« Nitrile gloves

Step 2: Waste Segregation

Proper segregation of chemical waste is fundamental to safe disposal.

e Solid Waste: Collect any solid Ala-Phe-Lys-AMC, contaminated personal protective
equipment (e.g., gloves, weighing paper), and any lab materials (e.g., pipette tips, microfuge
tubes) that have come into direct contact with the compound. Place these materials in a
designated, clearly labeled hazardous waste container. The container should be sealable
and made of a material compatible with the chemical.

e Aqueous Solutions: For solutions containing Ala-Phe-Lys-AMC, do not dispose of them
down the drain unless explicitly permitted by your institution's environmental health and
safety (EHS) office. Collect all aqueous waste in a designated, leak-proof, and clearly
labeled hazardous waste container.

Step 3: Waste Labeling and Storage

Proper labeling and temporary storage are critical for safety and regulatory compliance.

e Labeling: The hazardous waste container must be labeled with the following information:
o "Hazardous Waste"

o The full chemical name: "Ala-Phe-Lys-AMC"
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o The concentration and quantity of the waste
o The date of accumulation

o The name of the principal investigator or lab contact

o Storage: Store the sealed waste container in a designated satellite accumulation area (SAA)
within the laboratory. This area should be away from general lab traffic and incompatible
chemicals.

Step 4: Arranging for Disposal

Contact your institution's EHS department to arrange for the pickup and final disposal of the
hazardous waste. Provide them with all the necessary information from the waste label.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Ala-Phe-Lys-AMC.
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Caption: Workflow for the safe disposal of Ala-Phe-Lys-AMC.
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 To cite this document: BenchChem. [Safe Disposal of Ala-Phe-Lys-AMC: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b568614+#ala-phe-lys-amc-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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